[(3-Benzylpenta-1,4-dien-3-yl)oxy](triethyl)silane

• CAS No.: 62418-75-1
• Molecular Formula: C18H28OSi
• Molecular Weight: 288.5 g/mol
• IUPAC Name: 3-benzylpenta-1,4-dien-3-yloxy(triethyl)silane
• InChI: InChI=1S/C18H28OSi/c1-6-18(7-2,16-17-14-12-11-13-15-17)19-20(8-3,9-4)10-5/h6-7,11-15H,1-2,8-10,16H2,3-5H3
• InChI Key: NKJJWFXOIPIJKJ-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)OC(CC1=CC=CC=C1)(C=C)C=C

Description

(3-Benzylpenta-1,4-dien-3-yl)oxysilane is an organosilicon compound characterized by its unique structure, which includes a benzyl group attached to a penta-1,4-diene moiety and a triethylsilane group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Benzylpenta-1,4-dien-3-yl)oxysilane typically involves the reaction of a benzyl-substituted penta-1,4-diene with triethylsilane under specific conditions. One common method includes the use of a Grignard reagent, where the benzyl group is introduced via a benzylmagnesium halide, followed by the addition of triethylsilane .

Industrial Production Methods

Industrial production of (3-Benzylpenta-1,4-dien-3-yl)oxysilane may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. This often includes the use of catalysts and controlled reaction environments to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

(3-Benzylpenta-1,4-dien-3-yl)oxysilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: It can act as a reducing agent in the presence of suitable catalysts.

Substitution: The benzyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Catalysts such as palladium or platinum are often used in reduction reactions.

Substitution: Reagents like halogens or organometallic compounds are used for substitution reactions.

Major Products

The major products formed from these reactions include silanols, siloxanes, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

(3-Benzylpenta-1,4-dien-3-yl)oxysilane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antiviral and antimicrobial properties.

Medicine: Research is ongoing to explore its potential use in drug development and as a component in pharmaceutical formulations.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism by which (3-Benzylpenta-1,4-dien-3-yl)oxysilane exerts its effects involves its ability to donate hydride ions or act as a radical initiator. The molecular targets and pathways include interactions with various organic substrates, leading to the formation of new chemical bonds and the modification of existing structures .

Comparison with Similar Compounds

Similar Compounds

Triethylsilane: A simpler silane compound used as a reducing agent.

Benzylsilane: Contains a benzyl group attached to a silicon atom, similar to (3-Benzylpenta-1,4-dien-3-yl)oxysilane) but lacks the penta-1,4-diene moiety.

Uniqueness

(3-Benzylpenta-1,4-dien-3-yl)oxysilane is unique due to its combination of a benzyl group, a penta-1,4-diene moiety, and a triethylsilane group.